![molecular formula C19H13ClFN3OS B2795599 N-(3-chloro-4-fluorobenzyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide CAS No. 1112446-48-6](/img/structure/B2795599.png)
N-(3-chloro-4-fluorobenzyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-4-fluorobenzyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H13ClFN3OS and its molecular weight is 385.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Multicomponent Synthesis and Molecular Structure Analysis
Functionalized thieno[2,3-b]pyridines, similar to the compound , have been synthesized using multicomponent condensation reactions. These compounds, including various derivatives, have been extensively studied for their molecular structures through X-ray structural analysis, highlighting their potential in the design of new materials and pharmaceutical agents (Dyachenko et al., 2019).
Innovative Routes to Complex Heterocycles
Research has explored the synthesis of complex heterocycles from secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides, leading to compounds with potential in drug development and materials science. These methodologies offer innovative routes to synthesize novel structures, potentially including derivatives of N-(3-chloro-4-fluorobenzyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide, that could have unique biological activities or material properties (Vasilin et al., 2015).
Antianaphylactic Activity
Compounds structurally related to the focal chemical have demonstrated antianaphylactic activity, which suggests potential therapeutic applications. The synthesis of N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)formamidines and their derivatives has shown promising results in this area, highlighting the medicinal chemistry potential of similar compounds (Wagner et al., 1993).
Synthesis of Dimeric Structures
The oxidation of 3-aminothieno[2,3-b]pyridine-2-carboxamides has been used to synthesize dimeric pyrrolo[2′,3′:4,5]thieno[2,3-b]pyridines, a process that could be applied to the synthesis of dimeric structures involving this compound. These dimeric structures may have novel biological activities or material properties (Stroganova et al., 2019).
properties
IUPAC Name |
N-[(3-chloro-4-fluorophenyl)methyl]-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClFN3OS/c20-14-10-12(5-6-15(14)21)11-23-18(25)17-16(24-8-1-2-9-24)13-4-3-7-22-19(13)26-17/h1-10H,11H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSYXLJSLAOGJOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=C(SC3=C2C=CC=N3)C(=O)NCC4=CC(=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.